Fluoro(trimethyl)stannane
Description
Fluoro(trimethyl)stannane, also known as 2-(tributylstannyl)thiophene , is a chemical compound with the molecular formula C₁₆H₃₀SSn . It belongs to the class of organotin compounds and contains a fluorine atom attached to a trimethyltin group. The compound is primarily used in organic synthesis and exhibits unique reactivity towards certain ethynes .
Synthesis Analysis
The synthesis of fluoro(trimethyl)stannane involves the reaction of tributyltin chloride with 2-bromothiophene . The substitution of the bromine atom by the trimethyltin group results in the formation of the desired product. The reaction can be carried out under an inert atmosphere using appropriate solvents and reagents .
Molecular Structure Analysis
Fluoro(trimethyl)stannane has a liquid form and a molecular weight of 373.18 g/mol . Its chemical structure consists of a thiophene ring with a tributyltin group attached to the 2-position of the thiophene ring. The compound is almost colorless and has a melting point of 197-198°C and a boiling point of 155°C/0.1 mmHg .
Chemical Reactions Analysis
Fluoro(trimethyl)stannane exhibits unique reactivity towards ethynes with acetylenic hydrogen and those with trimethylsilyl groups. In contrast, the corresponding free dialkylstannylene is inactive against these ethynes. Further studies are needed to explore its reactivity in various organic transformations .
properties
IUPAC Name |
fluoro(trimethyl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CH3.FH.Sn/h3*1H3;1H;/q;;;;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYPUUFWMUHDIRL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Sn](C)(C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9FSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70472114 |
Source
|
| Record name | fluoro(trimethyl)stannane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70472114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fluoro(trimethyl)stannane | |
CAS RN |
420-60-0 |
Source
|
| Record name | fluoro(trimethyl)stannane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70472114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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